Cas no 30301-73-6 (Iridium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI))
30301-73-6 structure
Product Name:Iridium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
CAS No:30301-73-6
MF:C15H15F9IrO6
MW:654.478632211685
CID:315974
Update Time:2024-01-28
Iridium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Iridium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
- iridium,(E)-5,5,5-trifluoro-4-hydroxypent-3-en-2-one
- TRIS(1,1,1-TRIFLUOROPENTANE-2,4-DIONATO-O,O')IRIDIUM
- (3E)-5,5,5-trifluoro-4-hydroxypent-3-en-2-one - iridium (3:1)
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- Inchi: 1S/3C5H5F3O2.Ir/c3*1-3(9)2-4(10)5(6,7)8;/h3*2,10H,1H3;/b3*4-2+;
- InChI Key: BEEMLIFKTXBPEC-VFEMKWSISA-N
- SMILES: [Ir].FC(/C(=C(/[H])\C(C([H])([H])[H])=O)/O[H])(F)F.FC(/C(=C(/[H])\C(C([H])([H])[H])=O)/O[H])(F)F.FC(/C(=C(/[H])\C(C([H])([H])[H])=O)/O[H])(F)F
Computed Properties
- Exact Mass: 655.035416
- Monoisotopic Mass: 655.035416
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 606
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112
Experimental Properties
- Boiling Point: 195.6°Cat760mmHg
- Flash Point: 72.1°C
Iridium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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